Cas no 101418-35-3 (1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2))

• Product Name: 1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2)
• CAS No: 101418-35-3
• MF: C₁₄H₂₂Cl₂N₂
• MW: 289.243881702423
• CID: 194967
• PubChem ID: 3063685
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizine-9-ethanamine,2,3,6,7-tetrahydro-, hydrochloride (1:2)
• 9-(β-Aminoethyl)julolidine dihydrochloride
• 2-(2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)ethylamine dihydrochloride
• 2-(2,3,6,7-Tetrahydro-1H,5H-pyrido[3,2,1-ij]chinolin-9-yl)-aethylamin, Dihydrochlorid
• 2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)-ethylamine, dihydrochloride
• AC1MI65A
• Ethylamine, 2-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride
• LS-68276
• 101418-35-3
• DTXSID20143923
• 9-(beta-Aminoethyl)julolidine dihydrochloride

• Inchi： 1S/C14H20N2.2ClH/c15-6-5-11-9-12-3-1-7-16-8-2-4-13(10-11)14(12)16;;/h9-10H,1-8,15H2;2*1H
• InChI Key： LOHHWPDKMHTOQR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCCC3=CC(CCN)=CC(CCC1)=C23

Computed Properties

• Exact Mass: 288.11626
• Monoisotopic Mass: 288.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26